N1-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

• IUPAC Name: N-[(4-thiophen-2-yloxan-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C19H19F3N2O4S/c20-19(21,22)28-14-5-3-13(4-6-14)24-17(26)16(25)23-12-18(7-9-27-10-8-18)15-2-1-11-29-15/h1-6,11H,7-10,12H2,(H,23,25)(H,24,26)
• InChI Key: ANSUCZTXVGFKCU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)C3=CC=CS3
• Molecular Formula: C19H19F3N2O4S
• Molecular Weight: 428.4 g/mol

Description

N1-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H19F3N2O4S and its molecular weight is 428.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The research in this area often involves the synthesis of novel compounds incorporating thiophene and tetrahydro-2H-pyran moieties, aiming to explore their chemical properties and potential applications in various fields, including medicinal chemistry. For instance, Gomha, Edrees, and Altalbawy (2016) reported the synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, highlighting their anti-tumor activities against hepatocellular carcinoma cell lines, suggesting potential applications in cancer therapy (Gomha, Edrees, & Altalbawy, 2016).

Biological Activities

• The derivatives of thiophene and pyran compounds have been evaluated for various biological activities, including anti-tumor, antidepressant, antimicrobial, and antifungal effects. These studies aim to identify potential therapeutic agents based on these chemical structures. For example, Mathew, Suresh, and Anbazhagan (2014) synthesized phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides and evaluated their antidepressant activity, indicating their potential use in treating depression (Mathew, Suresh, & Anbazhagan, 2014).

Chemical Reactions and Mechanisms

• Research also focuses on understanding the chemical reactions and mechanisms underlying the synthesis of these compounds. For instance, the study of photochemical reactions of tetraaryl-4H-pyrans and -4H-thiopyrans by Mori and Maeda (1991) contributes to the knowledge of photochemical color changes and the formation of various photoproducts, enhancing our understanding of the chemical behavior of these compounds under light exposure (Mori & Maeda, 1991).